Cas no 339102-70-4 (2-[N-Phenyl3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid)

• Product Name: 2-[N-Phenyl3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid
• CAS No: 339102-70-4
• MF: C₁₆H₁₁F₆NO₄S
• MW: 427.318264245987
• CID: 5706069
• PubChem ID: 1486690
• Update Time: 2025-07-23

2-[N-Phenyl3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• SMR000337945
• 2-[N-phenyl3,5-bis(trifluoromethyl)benzenesulfonamido]aceticacid
• 2-[N-phenyl3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid
• 339102-70-4
• HMS2604N03
• 8K-327S
• 2-(N-[3,5-bis(trifluoromethyl)phenyl]sulfonylanilino)acetic acid
• 2-({[3,5-bis(trifluoromethyl)phenyl]sulfonyl}anilino)acetic acid
• MLS000755919
• CHEMBL1559149
• AKOS005103044
• 2-(([3,5-BIS(TRIFLUOROMETHYL)PHENYL]SULFONYL)ANILINO)ACETIC ACID
• Glycine, N-[[3,5-bis(trifluoromethyl)phenyl]sulfonyl]-N-phenyl-
• 2-[N-Phenyl3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid

• Inchi： 1S/C16H11F6NO4S/c17-15(18,19)10-6-11(16(20,21)22)8-13(7-10)28(26,27)23(9-14(24)25)12-4-2-1-3-5-12/h1-8H,9H2,(H,24,25)
• InChI Key： DZVNTEUVHMSTAW-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(N(CC(=O)O)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 427.03129798g/mol
• Monoisotopic Mass: 427.03129798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.552±0.06 g/cm3(Predicted)
• Boiling Point: 475.6±55.0 °C(Predicted)
• pka: 3.30±0.10(Predicted)

Additional information on 2-[N-Phenyl3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid

Introduction to 2-[N-Phenyl-3,5-bis(trifluoromethyl)benzenesulfonamido]acetic Acid (CAS No. 339102-70-4)

2-[N-Phenyl-3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid, identified by its CAS number 339102-70-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of a sulfonamide functional group and a phenyl ring substituted with two trifluoromethyl groups. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 2-[N-Phenyl-3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid consists of a benzenesulfonamide moiety linked to an acetic acid side chain. The presence of two trifluoromethyl groups at the 3rd and 5th positions of the phenyl ring significantly influences its electronic properties, enhancing its lipophilicity and metabolic stability. These structural attributes are particularly valuable in drug design, as they can improve pharmacokinetic profiles, including bioavailability and half-life.

Recent advancements in medicinal chemistry have highlighted the potential of sulfonamide derivatives as pharmacophores in drug discovery. The sulfonamide group is known for its ability to form hydrogen bonds, which facilitates interactions with biological targets such as enzymes and receptors. In particular, 2-[N-Phenyl-3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid has been explored for its potential role in modulating inflammatory pathways and enzyme activity. Studies have demonstrated that compounds with similar structural motifs can exhibit significant anti-inflammatory and anti-proliferative effects.

In the realm of biochemical research, this compound has been utilized as a tool compound to investigate the mechanisms of various enzymes. The trifluoromethyl groups enhance the binding affinity of the molecule to target proteins, making it an effective scaffold for structure-activity relationship (SAR) studies. Researchers have leveraged this compound to develop inhibitors for enzymes involved in metabolic disorders and cancer progression. The acetic acid side chain further contributes to the compound's solubility and bioavailability, making it suitable for in vitro and in vivo studies.

The synthesis of 2-[N-Phenyl-3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid involves multi-step organic reactions, including sulfonylation, condensation, and functional group transformations. The use of advanced synthetic methodologies ensures high purity and yield, which are critical for pharmaceutical applications. Recent improvements in synthetic techniques have enabled the production of this compound on a larger scale, facilitating its use in industrial applications.

One of the most compelling aspects of 2-[N-Phenyl-3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid is its versatility in drug development. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Additionally, its structural features make it an excellent candidate for library screening programs aimed at identifying novel drug candidates. The trifluoromethyl groups contribute to metabolic stability, reducing the likelihood of rapid degradation in vivo.

The growing interest in fluorinated compounds stems from their ability to modulate drug properties such as potency, selectivity, and bioavailability. 2-[N-Phenyl-3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid exemplifies this trend, as its fluorinated structure enhances its interaction with biological targets while maintaining favorable pharmacokinetic characteristics. This has led to increased scrutiny from both academic and industrial researchers who are keen on harnessing its potential for therapeutic applications.

Current research efforts are focused on optimizing the synthesis and application of 2-[N-Phenyl-3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid for clinical use. Preclinical studies have shown promising results in models of inflammation and cancer, suggesting that derivatives of this compound could serve as lead candidates for new drugs. The sulfonamide moiety remains a key focus for medicinal chemists due to its broad spectrum of biological activity.

The future prospects for 2-[N-Phenyl-3,5-bis(trifluoromethyl)benzenesulfonamido]acetic acid are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the development process, leading to novel treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of pharmaceuticals.